1-(3,5-Dibromo-4-hydroxyphenyl)pentan-1-one

• CAS No.: 5408-44-6
• Molecular Formula: C11H12Br2O2
• Molecular Weight: 336.02 g/mol
• IUPAC Name: 1-(3,5-dibromo-4-hydroxyphenyl)pentan-1-one
• InChI: InChI=1S/C11H12Br2O2/c1-2-3-4-10(14)7-5-8(12)11(15)9(13)6-7/h5-6,15H,2-4H2,1H3
• InChI Key: SQZFPBSQOUVUJT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)C1=CC(=C(C(=C1)Br)O)Br

Description

1-(3,5-Dibromo-4-hydroxyphenyl)pentan-1-one is an organic compound with the molecular formula C11H12Br2O2 It is characterized by the presence of two bromine atoms and a hydroxyl group attached to a phenyl ring, which is further connected to a pentanone chain

Preparation Methods

The reaction conditions often include the use of bromine or bromine-containing reagents under controlled temperatures to ensure selective bromination at the 3 and 5 positions of the phenyl ring . Industrial production methods may involve large-scale bromination processes with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

1-(3,5-Dibromo-4-hydroxyphenyl)pentan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The carbonyl group in the pentanone chain can be reduced to form alcohols.

Substitution: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3,5-Dibromo-4-hydroxyphenyl)pentan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s brominated phenyl ring makes it a useful probe in studying enzyme interactions and protein binding.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Dibromo-4-hydroxyphenyl)pentan-1-one involves its interaction with molecular targets such as enzymes and receptors. The bromine atoms and hydroxyl group play crucial roles in binding to active sites, influencing the compound’s biological activity. Pathways involved may include inhibition of specific enzymes or modulation of receptor activity .

Comparison with Similar Compounds

Similar compounds to 1-(3,5-Dibromo-4-hydroxyphenyl)pentan-1-one include:

• 1-(3,5-Dibromo-4-hydroxyphenyl)ethanol
• 1-(3-Fluoro-4-hydroxyphenyl)pentan-1-one
• 2-Amino-1-(3,5-di-tert-butyl-4-hydroxyphenyl)-4-methyl-pentan-1-one These compounds share structural similarities but differ in their functional groups and chain lengths, which can influence their chemical properties and applications .